Cas no 312922-22-8 (Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 312922-22-8
• MF: C₁₂H₁₁BrN₂O₂S₂
• MW: 359.261939287186
• MDL: MFCD02089335
• CID: 3103435
• PubChem ID: 1415491
• Update Time: 2025-11-02

Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxy late
• ethyl 4-amino-3-(2-bromophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• ALBB-006611
• 312922-22-8
• LS-02344
• ethyl 4-amino-3-(2-bromophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CS-0320427
• HMS636L14
• EU-0099858
• SR-01000597019-1
• SR-01000597019
• ChemDiv1_017504
• MFCD02089335
• CCG-202877
• Ethyl4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• AKOS000266217
• H24143
• STK504032
• Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• MDL： MFCD02089335
• Inchi： 1S/C12H11BrN2O2S2/c1-2-17-11(16)9-10(14)15(12(18)19-9)8-6-4-3-5-7(8)13/h3-6H,2,14H2,1H3
• InChI Key： YEJZCJHZLICGTP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(=S)SC(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 357.94453Da
• Monoisotopic Mass: 357.94453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Guide to Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 312922-22-8)

Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 312922-22-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromophenyl-substituted thiazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for novel heterocyclic compounds in drug discovery, this thioxo-thiazole carboxylate stands out due to its potential applications in medicinal chemistry.

The molecular structure of Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate combines a thiazole ring with a bromophenyl group and an ester functionality, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its hydrogen bonding capacity and electron-rich aromatic system, which contribute to its interactions with biological targets. Recent studies suggest potential applications in developing enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy development.

In the context of green chemistry advancements, the synthesis of CAS 312922-22-8 has been optimized to reduce environmental impact while maintaining high yields. Modern synthetic approaches focus on atom economy and catalytic processes, addressing the pharmaceutical industry's need for sustainable production methods. The compound's moderate solubility in organic solvents and thermal stability make it suitable for various reaction conditions, a crucial factor in process chemistry.

The 2-bromophenyl-thiazole core structure has shown promise in addressing current challenges in antimicrobial resistance, a global health concern. While Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate itself isn't an active pharmaceutical ingredient, its derivatives are being explored as potential antibacterial and antifungal agents. This aligns with the urgent need for new classes of antimicrobial compounds, making it a relevant research target in 2024.

From a commercial perspective, CAS 312922-22-8 has seen steady demand from contract research organizations and pharmaceutical developers. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Current market analysis indicates growing interest from Asian manufacturers specializing in high-value chemical intermediates, reflecting broader trends in the fine chemicals sector.

Quality control for Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The standard specification requires ≥95% purity for research applications, with some specialized uses demanding ≥98% purity. Storage recommendations include protection from moisture at 2-8°C, following standard protocols for heterocyclic carboxylate compounds.

Recent patent literature reveals innovative applications of this thiazole derivative in material science, particularly in developing organic semiconductors and coordination polymers. The compound's electron-donating amino group and electron-withdrawing ester moiety create interesting electronic properties that researchers are harnessing for advanced materials. This diversification of applications beyond life sciences represents an exciting development for this chemical entity.

Safety data for 312922-22-8 indicates standard laboratory precautions are sufficient for handling. The material safety data sheet (MSDS) recommends using personal protective equipment including gloves and safety glasses, consistent with handling most organic synthesis intermediates. Proper ventilation is advised when working with powdered forms, following general chemical hygiene practices.

The future outlook for Ethyl 4-amino-3-(2-bromophenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate appears promising, with research focusing on its potential in cancer therapeutics and neurodegenerative disease research. Its structural features make it a candidate for developing kinase inhibitors and protein-protein interaction modulators, addressing two of the most active areas in current drug discovery.

For researchers sourcing this compound, verification of CAS number 312922-22-8 and chemical identity through analytical certificates is crucial. The market offers various grades from milligram quantities for screening to kilogram scales for process development. As with all specialized chemicals, establishing a reliable supply chain with qualified manufacturers ensures consistent quality for ongoing research projects involving this multifunctional thiazole derivative.